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Compound of Interest

Compound Name: 2-Chlorophenylacetic acid

Cat. No.: B042575

In-Depth Technical Guide: 2-Chlorophenylacetic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of 2-Chlorophenylacetic acid, a compound of interest in the synthesis of
pharmaceuticals and agrochemicals.

Core Physicochemical Data

The essential molecular and physical properties of 2-Chlorophenylacetic acid are
summarized below. This data is critical for experimental design, stoichiometric calculations, and
analytical characterization.
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Parameter Value References
Molecular Formula CsH~ClO2 [1112][3][4]
Linear Formula CICeH4CH2COzH [2]

Molecular Weight 170.59 g/mol [11[2]

CAS Number 2444-36-2 (11121131141
Physical Form Solid, Colorless crystals [4]

Melting Point 92-95 °C [4]

Synthesis Pathway Overview

2-Chlorophenylacetic acid serves as a precursor in the synthesis of various bioactive
molecules, including oxyindoles. The general synthetic route is a foundational concept for
researchers working with this compound.

Intermediate Steps 2-Chlorophenviacetic Acid Further Synthesis Target Molecules
(e.g., Grignard Reaction, etc.) pheny i (c.0., Oxyindoles, Pharmaceuticals)

Click to download full resolution via product page

Caption: Generalized synthesis pathway involving 2-Chlorophenylacetic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-Chlorophenylacetic acid
and its derivatives are extensive. For specific methodologies, researchers are encouraged to
consult peer-reviewed literature. A general workflow for a typical synthesis and characterization
experiment is outlined below.
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Caption: Standard experimental workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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